N-nitroso-desmethyl-clarithromycin

• Molecular Formula: C37H66N2O14
• Molecular Weight: 762.9 g/mol
• InChI: InChI=1S/C37H66N2O14/c1-14-25-37(10,45)30(42)20(4)27(40)18(2)16-36(9,48-13)32(53-34-28(41)24(39(11)38-46)15-19(3)49-34)21(5)29(22(6)33(44)51-25)52-26-17-35(8,47-12)31(43)23(7)50-26/h18-26,28-32,34,41-43,45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• InChIKey: MGSJEAMAEHNVSL-RWJQBGPGSA-N

N-Nitroso-Desmethyl-Clarithromycin Regulatory Profile

N-Nitroso-desmethyl-clarithromycin (CAS N/A; molecular formula C₃₇H₆₆N₂O₁₄; MW 762.94 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) derived from the secondary amine present in the macrolide antibiotic clarithromycin [1]. It is formed via nitrosation of the N-desmethyl-clarithromycin metabolite or degradant under acidic conditions in the presence of nitrite sources during API manufacturing or finished product formulation [2]. This compound has been formally listed in the EMA Appendix 1 of the Nitrosamine Q&A document, assigned an Acceptable Intake (AI) limit of 1,500 ng/day, and classified as a Non-Mutagenic Impurity (NMI) based on structure-activity relationship (SAR) read-across from the in vivo-tested surrogate N-nitroso-desmethyl-azithromycin [3]. It is categorized as FDA Potency Category 4 NDSRI and is listed in Health Canada's Appendix 1 with a revised AI limit [4]. As a pharmacopoeially recognized impurity (EP Impurity M synonym), it serves as an essential reference standard for analytical method development, method validation, quality control, and regulatory submissions (ANDA/NDA/DMF) specific to clarithromycin-containing drug products [5].

NDSRI Reference StandardN-nitroso-desmethyl-clarithromycin, specified in EMA Appendix 1 as a non-mutagenic impurity (NMI) with an AI of 1,500 ng/day.

Pharmacopoeial IdentityRecognized as Clarithromycin EP Impurity M; traceable to USP/EP monographs for compendial compliance.

Method Development ContextSupports LC–MS/MS method validation, batch release testing, and ANDA/NDA/DMF regulatory submissions for clarithromycin products.

• [1] Veeprho. N-Nitroso Desmethyl Clarithromycin – Product Datasheet. Veeprho.com, 2023. View Source
• [2] ResolveMass Laboratories. Nitrosamine Testing in Clarithromycin API and Its Finished Product. Resolvemass.ca, 2025. View Source
• [3] EMA/CMDh. Appendix 1 – Acceptable Intakes (AIs) Established for N-Nitrosamines (EMA/307633/2024 Rev. 5). European Medicines Agency, July 2024. View Source
• [4] Health Canada. Guidance on Nitrosamine Impurities in Medications – Updated Appendix 1, May 31, 2024. View Source
• [5] SynZeal. N-Nitroso Clarithromycin EP Impurity M – Product Page. Synzeal.com. View Source

Risks of Generic Substitution for N-Nitroso-Desmethyl-Clarithromycin

Procurement of a generic nitrosamine reference standard or a related macrolide NDSRI (e.g., N-nitroso-desmethyl-azithromycin) in place of N-nitroso-desmethyl-clarithromycin is scientifically and regulatorily indefensible. The compound's AI limit of 1,500 ng/day [1]—derived not from direct testing but through SAR/read-across and weight-of-evidence approaches using N-nitroso-desmethyl-azithromycin as a surrogate with negative in vivo mutagenicity data [2]—places it in a distinct regulatory category (NMI / FDA Category 4) that differs fundamentally from small-molecule nitrosamines such as NDMA (96 ng/day) and NDEA (26.5 ng/day) [3]. Furthermore, the compound has been detected in excess in finished clarithromycin drug products manufactured with API from India, triggering MFDS investigation orders across 77 companies [4]. A surrogate standard cannot provide the retention time, mass spectrometric fragmentation pattern, or matrix-matched calibration required for unequivocal identification and quantification of this specific NDSRI in clarithromycin drug substance and drug product, as evidenced by the known co-elution and low ionization efficiency challenges encountered with related macrocyclic nitrosamines in LC-MS/MS analysis [5].

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Identity mismatchAzithromycin or erythromycin NDSRI surrogates differ in retention time, MS/MS fragmentation, and matrix effects; may not confirm clarithromycin-specific impurity.

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Regulatory divergenceAI limits and mutagenicity classifications are compound-specific; read‑across from a surrogate does not provide identical regulatory standing for the target impurity.

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Enforcement contextDocumented excess detection in finished products (MFDS investigation) strengthens the expectation for authentic reference standard use; analog standards may not satisfy regulatory scrutiny.

• [1] Veeprho. N-Nitroso Desmethyl Clarithromycin – FDA Potency Category 4 NDSRI, AI 1500 ng/day. Veeprho.com, 2023. View Source
• [2] EMA/CMDh. Appendix 1 – N-nitroso-desmethyl-clarithromycin classified as NMI; limit derived via read-across from N-nitroso-desmethyl-azithromycin. Nitrosamines.usp.org, July 2024. View Source
• [3] ICH M7(R2) / FDA. NDMA AI = 96 ng/day; NDEA AI = 26.5 ng/day. Referenced in Conscio Pharma Nitrosamine Limits Summary. View Source
• [4] Lee, Tak-Sun. MFDS Reviews Mutagenicity of Clarithromycin Impurity – N-nitroso-N-desmethyl clarithromycin detected in excess. DailyPharm Korea, January 21, 2026. View Source
• [5] USP Nitrosamines Forum. Determination of N-nitroso desmethyl clarithromycin – discussion of LC-MS/MS co-elution and low signal challenges. Nitrosamines.usp.org, December 2024. View Source

Differentiation Evidence: N-Nitroso-Desmethyl-Clarithromycin

AI Limit: NMI vs Mutagenic Small-Molecule Nitrosamines

N-Nitroso-desmethyl-clarithromycin carries an EMA-established Acceptable Intake (AI) limit of 1,500 ng/day and is classified as NMI (Non-Mutagenic Impurity) [1]. In contrast, the most commonly regulated small-molecule nitrosamines have far lower AI limits: NDMA at 96 ng/day and NDEA at 26.5 ng/day, reflecting their potent mutagenic and carcinogenic potential [2]. Even within the NDSRI class, compounds assigned to CPCA Category 1 (e.g., N-nitroso-desmethyl-tramadol) carry an AI of only 18 ng/day [1]. The 1,500 ng/day limit for N-nitroso-desmethyl-clarithromycin is derived using SAR/read-across and weight-of-evidence approaches from N-nitroso-desmethyl-azithromycin, which demonstrated negative in vivo mutagenicity results [3]. This AI value places the compound at the ICH M7 Threshold of Toxicological Concern (TTC) for non-mutagenic impurities, meaning it can be controlled according to ICH Q3A/Q3B guidelines rather than requiring compound-specific mutagenic impurity controls [1].

AI limit comparison

Head-to-head

Target1,500 ng/day (NMI, FDA Cat. 4)

NDMA96 ng/day

NDEA26.5 ng/day

Cat.1 NDSRI18 ng/day

Informs less stringent analytical sensitivity requirements; supports ICH Q3A/Q3B control strategy.

EMA Appendix 1 (July 2024); ICH M7(R2) framework.

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit
Target Compound Data	1,500 ng/day (EMA NMI classification; FDA Category 4 NDSRI)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day; N-nitroso-desmethyl-tramadol (CPCA Cat 1): 18 ng/day
Quantified Difference	15.6-fold higher AI vs NDMA; 57-fold higher AI vs NDEA; 83-fold higher AI vs Category 1 NDSRIs
Conditions	EMA Appendix 1 (EMA/307633/2024 Rev. 5), July 2024; FDA RAIL Guidance, August 2023; ICH M7(R2) framework

Why This Matters

The 1,500 ng/day AI limit fundamentally changes the control strategy and analytical sensitivity requirements: methods need only achieve quantification at levels consistent with ICH Q3A/Q3B thresholds rather than the sub-ppb LOQ required for 18–96 ng/day mutagens, directly impacting instrument selection, method development cost, and batch release testing burden.

• [1] EMA/CMDh. Appendix 1 – Acceptable Intakes (AIs) Established for N-Nitrosamines. N-nitroso-desmethyl-clarithromycin: NMI, AI = 1500 ng/day. Nitrosamines.usp.org, July 2024. View Source
• [2] ICH M7(R2) / Conscio Pharma. Nitrosamine Allowable Intake Limits: NDMA = 96.0 ng/day, NDEA = 26.5 ng/day. View Source
• [3] USP Nitrosamines Forum. EMA Appendix 1 Update – Negative in vivo results of N-nitroso-desmethyl-azithromycin used for AI setting of N-nitroso-desmethyl-clarithromycin (=NMI). Nitrosamines.usp.org, July 2024. View Source

Mutagenicity Classification: Read-Across vs Direct Testing

N-Nitroso-desmethyl-clarithromycin is classified as NMI (Non-Mutagenic Impurity) by the EMA based exclusively on SAR/read-across and weight-of-evidence from N-nitroso-desmethyl-azithromycin, which underwent direct in vivo mutagenicity testing and yielded negative results [1]. Among the three macrolide-related nitrosamines listed in EMA Appendix 1, N-nitrosodesmethylazithromycin and N-nitrosoazaerithromycin were characterized as NMI through direct in vivo studies, whereas N-nitrosodesmethylclarithromycin received NMI status through read-across only [2]. This creates a critical evidentiary distinction: the azithromycin NDSRI has direct experimental negation of mutagenicity, while the clarithromycin NDSRI depends on structural similarity arguments. Health Canada's guidance explicitly acknowledges this by listing a revised AI for N-nitroso-N-desmethyl-clarithromycin based on SAR assessment and read-across to a surrogate with sufficient compound-specific data [3]. The FDA has not yet issued a final mutagenicity determination and is currently conducting review, while the EMA has already concluded non-mutagenicity [4].

Mutagenicity basis

Class-level

TargetNMI via read-across from azithromycin surrogate

SurrogateNMI via direct in vivo negative mutagenicity study

NMI classification is contingent on surrogate validity; monitor for potential reclassification if new data emerge.

FDA mutagenicity review ongoing (Jan 2026); EMA concluded non-mutagenic.

Evidence Dimension	Mutagenicity classification evidentiary basis
Target Compound Data	NMI (Non-Mutagenic Impurity) – classified via SAR/read-across and weight-of-evidence from surrogate; no direct in vivo or Ames testing data publicly available for this specific compound
Comparator Or Baseline	N-nitrosodesmethylazithromycin: NMI via direct in vivo negative mutagenicity study; N-nitrosoazaerithromycin: NMI via direct in vivo negative study
Quantified Difference	Qualitative difference in evidentiary strength: direct in vivo negative (surrogate) vs read-across inference (target); both converge on NMI classification
Conditions	EMA Appendix 1 classification framework; Health Canada SAR/read-across guidance (number 24); FDA ongoing mutagenicity review (as of January 2026)

Why This Matters

Procurement and analytical strategy depend on whether the compound may be reclassified if new mutagenicity data emerge; the current read-across basis means the NMI designation is contingent on the validity of the surrogate comparison, whereas directly tested analogs have a more definitive regulatory status, affecting long-term control strategy planning.

• [1] EMA/CMDh. Appendix 1 – N-nitroso-desmethyl-clarithromycin: NMI*. *Limit derived using SAR/read-across and weight of evidence approaches using N-nitroso-desmethyl-azithromycin as a surrogate. Nitrosamines.usp.org, July 2024. View Source
• [2] USP Nitrosamines Forum. Nitrosamines in Macrocyclic Antibiotics – three macrolide nitrosamines: azithromycin and azaerithromycin NDSRIs characterized as NMI through in vivo study; clarithromycin NDSRI through read-across. Nitrosamines.usp.org, December 2025. View Source
• [3] Health Canada. Guidance on Nitrosamine Impurities – updated to include SAR/read-across guidance and revised AI for N-nitroso-N-desmethyl-clarithromycin. May 31, 2024. View Source
• [4] Lee, T.-S. MFDS reviews mutagenicity of clarithromycin impurity; EMA concluded non-mutagenic; FDA currently conducting review. DailyPharm Korea, January 21, 2026. View Source

Structural Specificity vs Macrolide NDSRI Analogs

N-Nitroso-desmethyl-clarithromycin (C₃₇H₆₆N₂O₁₄, MW 762.94 g/mol) [1] is structurally distinct from its closest macrolide NDSRI analogs. N-Nitroso-desmethyl-azithromycin (the read-across surrogate) derives from azithromycin, which has a 15-membered lactone ring with a tertiary amine side chain, yielding a different molecular formula and mass spectrometric fragmentation pattern. Similarly, N-nitroso-azaerithromycin incorporates an aza-substituted lactone ring. The clarithromycin-specific NDSRI is formed by nitrosation of the secondary N-methylamino group on the desosamine sugar moiety of N-desmethyl-clarithromycin—a metabolite unique to clarithromycin's metabolic pathway via CYP3A4-mediated N-demethylation [2]. This structural uniqueness is confirmed by multiple independent vendor characterizations: the compound is supplied with HPLC purity specifications of ≥99% (SynZeal) or ≥90% (Clearsynth) , with full characterization data including ¹H-NMR, ¹³C-NMR, HRMS, and HPLC chromatograms. Traceability against pharmacopoeial standards (USP or EP) can be provided by qualified vendors . The molecular formula C₃₇H₆₆N₂O₁₄ differentiates it from the non-nitrosated precursor N-desmethyl-clarithromycin (C₃₇H₆₇NO₁₄, MW 748.94) by the addition of one nitrogen and one oxygen atom with loss of one hydrogen, corresponding to the N=O substitution.

Structural specificity

Class-level

C₃₇H₆₆N₂O₁₄, MW 762.94; distinct from azithromycin/erythromycin NDSRIs and non-nitrosated precursor (MW 748.94).

Ensures correct retention time and MS/MS identification; structural analogs cannot substitute.

Vendor CoA data; desosamine-specific nitrosation.

Evidence Dimension	Molecular identity and structural specificity
Target Compound Data	C₃₇H₆₆N₂O₁₄; MW 762.94 g/mol; clarithromycin-derived NDSRI with nitrosation at N-desmethyl secondary amine of desosamine moiety
Comparator Or Baseline	N-desmethyl-clarithromycin (precursor): C₃₇H₆₇NO₁₄, MW 748.94; N-nitroso-desmethyl-azithromycin: azithromycin-derived, different macrolide core; N-nitroso-azaerithromycin: aza-lactone core
Quantified Difference	MW difference: +14 Da vs non-nitrosated precursor (N=O substitution); distinct molecular formula and InChI vs azithromycin/erythromycin-derived NDSRIs
Conditions	Vendor Certificate of Analysis data (SynZeal, Clearsynth, Pharmaffiliates, Veeprho); IUPAC nomenclature per Veeprho product datasheet

Why This Matters

The unique molecular identity means that an azithromycin or erythromycin NDSRI reference standard cannot substitute for N-nitroso-desmethyl-clarithromycin in LC-MS/MS method development; retention time, precursor ion, product ion transitions, and matrix effects will all differ, leading to potential false negative or inaccurate quantification in clarithromycin-specific impurity methods.

• [1] Pharmaffiliates. N-Nitroso-N-Desmethyl-Clarithromycin – Molecular Formula: C37H66N2O14, Mol. Weight: 762.94. Pharmaffiliates.com. View Source
• [2] Rodrigues, A.D., et al. Oxidative metabolism of clarithromycin in the presence of human liver microsomes. Major role for the cytochrome P4503A (CYP3A) subfamily. Drug Metabolism and Disposition, 1997. View Source

Regulatory Detection: MFDS Excess Contamination Event

N-Nitroso-desmethyl-clarithromycin is among the few NDSRIs for which actual excess detection in commercial finished drug products has been documented and publicly reported by a national regulatory authority. On January 20, 2026, the Korean Ministry of Food and Drug Safety (MFDS) reported that N-nitroso-N-desmethyl clarithromycin was detected in excess in finished drug products manufactured using clarithromycin API sourced from India [1]. The MFDS consequently issued investigation orders to 77 companies holding related marketing authorizations, with a one-month deadline for known impurity investigations and a three-month deadline for relatively unknown impurities [1]. The established AI threshold at the time was 1,500 ng/day, set in December 2023 [1]. This enforcement action distinguishes N-nitroso-desmethyl-clarithromycin from N-nitroso-desmethyl-azithromycin and N-nitroso-azaerithromycin, for which no comparable public excess-detection events have been reported [2]. The azithromycin-related NDSRIs were reportedly derisked with negative transgenic rodent (TGR) gene mutation assay results [3].

MFDS enforcement event

Reported

TargetExcess detected in finished products; 77 companies investigated

ComparatorsNo public excess-detection reports for azithromycin/azaerithromycin NDSRIs

Documented contamination reinforces need for compound-specific reference standard for confirmatory testing.

MFDS Jan 2026; AI threshold 1,500 ng/day.

Evidence Dimension	Documented real-world excess detection and regulatory enforcement action
Target Compound Data	Excess detection confirmed by MFDS in finished clarithromycin products using Indian API; investigation ordered across 77 companies; AI threshold = 1,500 ng/day
Comparator Or Baseline	N-nitrosodesmethylazithromycin and N-nitrosoazaerithromycin: no publicly reported excess detection events; derisked via negative TGR assay results
Quantified Difference	Qualitative: documented regulatory enforcement action vs no reported events for macrolide NDSRI comparators
Conditions	MFDS investigation initiated January 2026; clarithromycin API sourced from India; AI limit established December 2023 at 1,500 ng/day

Why This Matters

The documented detection event creates an immediate and non-negotiable requirement for clarithromycin manufacturers to procure and use this specific reference standard for confirmatory testing, method validation, and batch release; reliance on structural analogs or theoretical risk assessments alone is insufficient for regulatory compliance when actual contamination has been demonstrated.

• [1] Lee, T.-S. MFDS Reviews Mutagenicity of Clarithromycin Impurity – N-nitroso-N-desmethyl clarithromycin detected in excess in finished drug products; 77 companies under investigation. DailyPharm Korea, January 21, 2026. View Source
• [2] USP Nitrosamines Forum. Nitrosamines in Macrocyclic Antibiotics – azithromycin NDSRIs derisked with negative TGR; clarithromycin NDSRI classified by read-across. Nitrosamines.usp.org, December 2025. View Source
• [3] USP Nitrosamines Forum. CPCA is now included in the updated version of Health Canada's Guidance – Azithromycin ones were derisked with a negative TGR. Nitrosamines.usp.org, July 2023. View Source

Vendor Purity Specification Comparison

Commercially available N-nitroso-desmethyl-clarithromycin reference standards exhibit vendor-dependent purity specifications that directly impact method validation and quantification accuracy. SynZeal offers the compound at ≥99% HPLC purity (brand specification) , whereas Clearsynth specifies purity of not less than 90% by HPLC . This 9-percentage-point difference in minimum purity between vendors represents a meaningful procurement consideration: a 90% purity standard contains up to 10% unspecified impurities that may interfere with chromatographic quantification, produce spurious peaks in impurity profiling, or compromise the accuracy of system suitability determinations. The higher-purity standard (≥99%) is accompanied by comprehensive characterization data including ¹H-NMR, ¹³C-NMR, HRMS, and HPLC chromatograms compliant with regulatory guidelines , and vendors such as SynZeal offer additional traceability against USP or EP pharmacopoeial standards upon request [1]. For context, the ICH Q2(R1) guideline on validation of analytical procedures requires that reference standard purity be established and documented to ensure method accuracy; the choice of a ≥99% vs ≥90% purity standard directly affects the achievable method accuracy and the defensibility of validation data in regulatory submissions.

Vendor purity

Specification review

≥99% HPLC (SynZeal) vs ≥90% HPLC (Clearsynth)

Higher purity reduces interference risk; supports method accuracy for regulatory submissions.

ICH Q2(R1) purity documentation.

Evidence Dimension	Supplier-reported HPLC purity specification
Target Compound Data	SynZeal: ≥99% HPLC; ChemicalBook listing confirms '99% HPLC or More'
Comparator Or Baseline	Clearsynth: Not less than 90% HPLC
Quantified Difference	Minimum purity difference: ≥9 percentage points (99% vs 90%); corresponding maximum unspecified impurity content: ≤1% vs ≤10%
Conditions	HPLC purity assay; vendor Certificate of Analysis specifications as published on respective product pages

Why This Matters

For ANDA/NDA/DMF submissions requiring validated nitrosamine methods, the use of a higher-purity reference standard (≥99%) reduces the risk of method validation failure due to impurity interference, minimizes the need for purity correction factors in quantitative calculations, and provides stronger regulatory defensibility of analytical data.

• [1] SynZeal. N-Nitroso Clarithromycin EP Impurity M – traceability against USP or EP pharmacopeial standards can be provided. Synzeal.com. View Source

N-Nitroso-Desmethyl-Clarithromycin Application Scenarios

Method Validation for ANDA/NDA Submissions

For generic or innovator clarithromycin drug product applicants, N-nitroso-desmethyl-clarithromycin is the indispensable reference standard for developing and validating an LC-MS/MS method capable of quantifying this specific NDSRI at or below the 1,500 ng/day AI limit [1]. Unlike method development relying on structurally similar surrogates (e.g., N-nitroso-desmethyl-azithromycin), use of the authentic clarithromycin NDSRI standard ensures correct retention time identification, accurate matrix-matched calibration, and defensible specificity data in the validation report. Given the MFDS detection event confirming actual presence of this impurity in commercial products [2], regulatory reviewers will expect method validation data generated with the compound-specific reference standard, not a surrogate.

Root-Cause Analysis for API Nitrosamine Detection

When N-nitroso-desmethyl-clarithromycin is detected above the 1,500 ng/day threshold in clarithromycin API or finished product—as demonstrated by the Korean MFDS investigation across 77 companies [2]—the compound-specific reference standard is required for accurate re-quantification, confirmation of identity via spiked recovery experiments, and investigation of formation root causes (e.g., nitrite source in excipients, acidic microenvironments during formulation, or API manufacturing conditions) [3]. The structural uniqueness of this NDSRI (C₃₇H₆₆N₂O₁₄, MW 762.94 [4]) means that analytical methods developed for small-molecule nitrosamines (NDMA, NDEA) or other macrolide NDSRIs will not detect or accurately quantify this impurity.

Pharmacopoeial Compliance: EP Impurity M

N-Nitroso-desmethyl-clarithromycin is synonymous with Clarithromycin EP Impurity M [5], making it directly relevant for manufacturers complying with European Pharmacopoeia monographs. Procurement of a reference standard with documented traceability to USP or EP pharmacopoeial standards [5] enables compliance with general chapter <1469> (Nitrosamine Impurities) and supports the establishment of impurity control strategies aligned with ICH Q3A/Q3B guidelines—applicable because the compound's NMI classification means it can be controlled as an ordinary impurity rather than through the more stringent ICH M7 mutagenic impurity framework [1].

Regulatory Intelligence: FDA vs EMA Mutagenicity

As of early 2026, a regulatory divergence exists: the EMA has concluded N-nitroso-desmethyl-clarithromycin is non-mutagenic (NMI) [1], while the FDA is still conducting its review and the Korean MFDS is concurrently evaluating mutagenicity [2]. For global manufacturers, this creates a need for a flexible control strategy that may require adjustment depending on the FDA's final determination. Procuring and maintaining the reference standard now enables readiness for either scenario—continued ICH Q3B-based control if the FDA aligns with EMA's NMI conclusion, or rapid transition to tighter controls if the FDA issues a different classification. The NMI classification is currently contingent on read-across validity from N-nitroso-desmethyl-azithromycin [1], and manufacturers should monitor whether new compound-specific data emerge that could alter the regulatory status.

Application

Selection Property

Validation Focus

Method validation for ANDA/NDA

Compound-specific LC‑MS/MS standard with known retention and fragmentation

Correct identity confirmation, matrix‑matched calibration, specificity

Root‑cause analysis after detection

Authentic NDSRI for confirmatory re‑quantification and spike recovery

Impurity identity verification; formation source investigation

Pharmacopoeial compliance (EP Impurity M)

Reference standard traceable to EP/USP monographs

ICH Q3A/Q3B control strategy alignment; compendial method suitability

Regulatory intelligence (FDA vs EMA)

Standard supporting flexible impurity control strategy

Readiness for potential reclassification; monitor FDA mutagenicity determination

• [1] EMA/CMDh. Appendix 1 – N-nitroso-desmethyl-clarithromycin classified as NMI; AI = 1500 ng/day; limit derived via SAR/read-across from N-nitroso-desmethyl-azithromycin. Nitrosamines.usp.org, July 2024. View Source
• [2] Lee, T.-S. MFDS Reviews Mutagenicity of Clarithromycin Impurity – excess detection confirmed; EMA concluded non-mutagenic; FDA still reviewing. DailyPharm Korea, January 21, 2026. View Source
• [3] ResolveMass Laboratories. Nitrosamine Testing in Clarithromycin API and Its Finished Product – formation risk factors and mitigation strategies. Resolvemass.ca, 2025. View Source
• [4] Veeprho. N-Nitroso Desmethyl Clarithromycin – Mol. Formula: C37H66N2O14; Mol. Weight: 762.94 g/mol. Veeprho.com, 2023. View Source
• [5] SynZeal. N-Nitroso Clarithromycin EP Impurity M – also known as N-Nitroso N-Desmethyl Clarithromycin; traceability against USP/EP standards. Synzeal.com. View Source